Nonadecane-d40

• IUPAC Name: 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,17,17,18,18,19,19,19-tetracontadeuteriononadecane
• InChI: InChI=1S/C19H40/c1-3-5-7-9-11-13-15-17-19-18-16-14-12-10-8-6-4-2/h3-19H2,1-2H3/i1D3,2D3,3D2,4D2,5D2,6D2,7D2,8D2,9D2,10D2,11D2,12D2,13D2,14D2,15D2,16D2,17D2,18D2,19D2
• InChI Key: LQERIDTXQFOHKA-FZTVEWNYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCCC
• Isomeric SMILES: [2H]C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H]
• Molecular Formula: C19H40
• DSSTOX Substance ID: DTXSID70960344
• Molecular Weight: 308.8 g/mol
• CAS No.: 39756-36-0

Description

Nonadecane-d40 is a deuterium-labeled version of Nonadecane. It has a linear formula of CD3(CD2)17CD3 and a molecular weight of 308.77. It is commonly used in laboratory settings and for the synthesis of substances.

Synthesis Analysis

This compound is synthesized by incorporating stable heavy isotopes of hydrogen, carbon, and other elements into the Nonadecane molecule. This process is often used as a tracer for quantitation during the drug development process.

Molecular Structure Analysis

The molecular structure of this compound is represented by the formula CD3(CD2)17CD3. The InChI string representation of the molecule is 1S/C19H40/c1-3-5-7-9-11-13-15-17-19-18-16-14-12-10-8-6-4-2/h3-19H2,1-2H3/i1D3,2D3,3D2,4D2,5D2,6D2,7D2,8D2,9D2,10D2,11D2,12D2,13D2,14D2,15D2,16D2,17D2,18D2,19D2.

Physical and Chemical Properties Analysis

This compound is a solid substance with a boiling point of 330 °C and a melting point of 28-30 °C. It has a density of 0.904 g/mL at 25 °C and a vapor density of 9.27 (vs air).

Scientific Research Applications

Molecular Motions Study

• Molecular Dynamics : Nonadecane-d40 has been used to study molecular dynamics in materials. For example, a study investigated its behavior in a urea inclusion adduct, analyzing molecular motions at different temperatures, which is crucial for understanding material properties at the molecular level (Casal, Cameron, & Kelusky, 1984).

Thermal Energy Storage

• Thermal Energy Storage Materials : In the field of energy, this compound has been utilized in creating thermal energy storage materials. A study incorporated n-nonadecane into cement composites for this purpose, indicating its potential in building materials for energy efficiency (Li, Liu, & Fang, 2010).

Simulation and Modelling

• Simulation of Plastic Crystals : this compound is instrumental in simulations to understand the structure and dynamics of complex molecular phases. A research on simulating the rotator phase of nonadecane illustrates this application (Ryckaert, 1995).

Phase Transition Studies

• Study of Phase Transitions : this compound aids in studying phase transitions in materials, which is essential for materials science. Research has focused on the molecular mobility and phase transitions in solid n-nonadecane, providing insights into material properties under different temperature conditions (Zerbi, Magni, & Gussoni, 1981).

Surface Properties

• Surface-Ordered Phases : Investigating surface properties of materials, a study used this compound to explore the behavior of n-nonadecane on the free surface of melts, contributing to our understanding of surface phenomena in materials (Li & Yamamoto, 2001).

Nucleation and Crystallization

• Confined Geometry Studies : this compound is used in studies focusing on the nucleation and crystallization behaviors of n-alkane mixtures in confined spaces, which has implications for understanding the behavior of materials in limited spaces (Jiang, Su, & Xie, 2008).

Mechanism of Action

Target of Action

Nonadecane-d40 is a deuterium-labeled version of Nonadecane . It is primarily used in research and development, particularly in proteomics research . .

Mode of Action

This compound, like its parent compound Nonadecane, is a long-chain hydrocarbon. The deuterium labeling allows it to be used as a tracer in various biochemical and pharmacokinetic studies

Biochemical Pathways

It’s known that stable heavy isotopes of hydrogen, carbon, and other elements have been incorporated into drug molecules, largely as tracers for quantitation during the drug development process .

Pharmacokinetics

Deuterium substitution has been shown to potentially affect the pharmacokinetic and metabolic profiles of drugs . This can influence absorption, distribution, metabolism, and excretion (ADME) properties, potentially impacting bioavailability.

Result of Action

As a deuterium-labeled compound, it is primarily used as a tracer in research settings .

Future Directions

Nonadecane-d40, like other deuterium-labeled compounds, may continue to be used as a tracer in drug development processes. Its future applications could expand as the field of deuterium incorporation in pharmaceuticals continues to evolve.